Cas no 70631-35-5 (1-(Bromomethyl)-5-fluoronaphthalene)

• Product Name: 1-(Bromomethyl)-5-fluoronaphthalene
• CAS No: 70631-35-5
• MF: C₁₁H₈BrF
• MW: 239.083625793457
• CID: 4936307
• Update Time: 2025-06-08

1-(Bromomethyl)-5-fluoronaphthalene Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)-5-fluoronaphthalene
• 1-(Bromomethyl)-5-fluoronaphthalene

• Inchi： 1S/C11H8BrF/c12-7-8-3-1-5-10-9(8)4-2-6-11(10)13/h1-6H,7H2
• InChI Key： ZTHQNJIRYGHMMY-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=C2C(=CC=CC2=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• XLogP3: 3.8
• Topological Polar Surface Area: 0

Additional information on 1-(Bromomethyl)-5-fluoronaphthalene

Comprehensive Overview of 1-(Bromomethyl)-5-fluoronaphthalene (CAS No. 70631-35-5): Properties, Applications, and Industry Insights

1-(Bromomethyl)-5-fluoronaphthalene (CAS No. 70631-35-5) is a specialized organic compound widely utilized in pharmaceutical synthesis, material science, and advanced chemical research. This brominated naphthalene derivative features a unique molecular structure, combining a fluoronaphthalene core with a reactive bromomethyl group, making it a versatile intermediate for cross-coupling reactions and functional group transformations. Its CAS number 70631-35-5 serves as a critical identifier for researchers sourcing high-purity reagents.

The growing demand for fluorinated aromatic compounds in drug development has positioned 1-(Bromomethyl)-5-fluoronaphthalene as a compound of significant interest. Recent studies highlight its role in creating PET radiotracers for medical imaging, aligning with the healthcare industry's focus on precision diagnostics. The compound's electron-withdrawing fluorine moiety enhances its utility in designing kinase inhibitors, a hot topic in oncology research.

From a synthetic chemistry perspective, 70631-35-5 demonstrates remarkable stability under palladium-catalyzed conditions, a feature frequently searched by organic chemists optimizing Suzuki-Miyaura reactions. Its bromomethyl functionality allows efficient conversion to aldehydes or carboxylic acids, addressing common queries about naphthalene derivatization techniques. The compound's melting point (typically 98-102°C) and solubility profile in aprotic solvents are frequently referenced in process chemistry forums.

Environmental considerations surrounding halogenated intermediates have spurred innovation in greener applications of 1-(Bromomethyl)-5-fluoronaphthalene. Recent patent literature reveals its use in developing OLED materials, particularly for blue-emitting layers—a trending topic in materials science. The compound's ability to modify charge transport properties makes it valuable for next-generation flexible electronics, answering frequent searches about organic semiconductors.

Quality control protocols for CAS 70631-35-5 emphasize HPLC purity verification (>98%) and moisture-sensitive storage, addressing laboratory safety questions. Analytical chemists often search for optimized GC-MS parameters for this compound, given its characteristic fragmentation pattern at m/z 223/225 (M+). The growing availability of deuterated analogs for metabolic studies further expands its research applications.

Market analysis indicates rising procurement of 5-fluoronaphthalene derivatives by CROs and CDMOs, particularly for small molecule API development. The compound's compatibility with continuous flow chemistry setups responds to industry demands for scalable processes. Technical discussions frequently center on minimizing homocoupling byproducts during its utilization—a common challenge noted in cross-coupling reaction optimization forums.

Emerging applications in covalent organic frameworks (COFs) demonstrate how 1-(Bromomethyl)-5-fluoronaphthalene serves as a building block for porous materials with tunable luminescence. This aligns with academic searches for photoactive materials and molecular sensors. The compound's crystallization behavior in mixed solvent systems remains an active area of polymorphism research, particularly for pharmaceutical solid-state chemistry.

Regulatory-compliant shipping of 70631-35-5 requires proper classification under UN numbers for halogenated compounds, a frequent query among logistics professionals. The material's stability under inert atmosphere addresses storage concerns raised in chemical inventory management systems. Recent advancements in microwave-assisted synthesis have reduced reaction times when incorporating this intermediate, a technique increasingly searched by process chemists.

Spectroscopic characterization of 1-(Bromomethyl)-5-fluoronaphthalene reveals distinctive 1H NMR signals at δ 4.85 (s, 2H) for the bromomethyl group and aromatic multiplet patterns between δ 7.4-8.3 ppm. These spectral features are commonly referenced in structure elucidation discussions. The compound's UV-Vis absorption maxima near 275 nm make it relevant for photochemical studies, another trending research area.

In conclusion, 1-(Bromomethyl)-5-fluoronaphthalene (CAS 70631-35-5) represents a multifaceted chemical building block with expanding applications across drug discovery, advanced materials, and synthetic methodology development. Its unique combination of halogen reactivity and aromatic fluorination continues to inspire innovative applications, while proper handling protocols ensure its safe utilization in research and industrial settings.